Cas no 2172043-38-6 (2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid)

• Product Name: 2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• CAS No: 2172043-38-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5994105
• PubChem ID: 165552707
• Update Time: 2025-06-25

2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• 2-{N-tert-butyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}acetic acid
• 2172043-38-6
• EN300-1484377

• Inchi： 1S/C27H27N3O5/c1-27(2,3)30(15-24(31)32)25(33)23-13-12-17(14-28-23)29-26(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22H,15-16H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： VMRCLBAXPDGBBN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Additional information on 2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid

Professional Introduction to Compound with CAS No. 2172043-38-6 and Product Name: 2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid

Compound with the CAS number 2172043-38-6 and the product name 2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pyridine ring, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The molecular framework of this compound is meticulously designed to enhance its biological activity. The N-tert-butyl moiety not only stabilizes the molecule but also influences its solubility and metabolic stability, which are critical factors in drug formulation. The Fmoc group, commonly used in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the pyridine ring serves as a key pharmacophore, interacting with biological targets such as enzymes and receptors, thereby modulating cellular processes.

Recent research in the field of medicinal chemistry has highlighted the importance of multivalent interactions in drug design. The compound's structure, with its combination of bulky substituents and aromatic rings, facilitates such interactions, potentially enhancing binding affinity and selectivity. This characteristic is particularly relevant in the context of developing small-molecule inhibitors for therapeutic targets that require precise spatial orientation.

One of the most promising areas of application for this compound is in the development of novel anticancer agents. Cancer research has increasingly focused on targeting specific enzymes and signaling pathways involved in tumor growth and progression. The pyridine-based scaffold of this compound exhibits properties that make it well-suited for inhibiting kinases and other enzymes overexpressed in cancer cells. Furthermore, the Fmoc group can be leveraged to develop prodrugs that release active species in vivo, improving bioavailability and therapeutic efficacy.

Another significant aspect of this compound is its potential as a tool for biochemical research. The presence of multiple reactive sites allows chemists to explore various modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is crucial for studying structure-activity relationships (SAR) and optimizing drug candidates for specific therapeutic indications. Researchers can utilize this compound as a starting point to develop libraries of analogs, facilitating high-throughput screening (HTS) campaigns.

The synthesis of this compound involves complex multi-step organic reactions, showcasing the expertise required in modern pharmaceutical chemistry. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection schemes to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the pyridine ring and fluorenylmethoxycarbonyl moiety.

In terms of pharmacokinetic properties, the tert-butyl group contributes to metabolic stability by preventing rapid degradation by esterases. This characteristic is particularly advantageous for oral administration, where first-pass metabolism can significantly reduce drug bioavailability. Additionally, the compound's solubility profile can be optimized through structural modifications, ensuring effective delivery to target tissues.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess protein-ligand interactions, and identify potential side effects before conducting experimental studies. These simulations provide valuable insights into the compound's behavior within biological systems, guiding further development efforts.

Current trends in drug discovery emphasize the importance of targeting emerging infectious diseases and chronic conditions. The broad spectrum of activity exhibited by this compound makes it a promising candidate for addressing multiple therapeutic challenges simultaneously. For instance, its ability to interact with both enzymatic and non-enzymatic targets suggests potential applications in treating inflammatory diseases and neurodegenerative disorders.

The regulatory landscape for new pharmaceutical compounds continues to evolve, necessitating rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacological profile of this compound before advancing to human trials. These studies will focus on assessing toxicity profiles, pharmacokinetic parameters, and interaction with endogenous pathways.

In conclusion,2-{N-tert-butyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from anticancer therapy to biochemical research tools. Its complex molecular architecture offers unique opportunities for modulating biological processes while addressing challenges associated with drug delivery and metabolic stability.